Cas no 159311-94-1 (2,5-Pyrrolidinedione,1-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]-)

• Product Name: 2,5-Pyrrolidinedione,1-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]-
• CAS No: 159311-94-1
• MF: C₁₉H₂₉Cl₂N₃O₃
• MW: 418.35786318779
• CID: 192058
• PubChem ID: 45073441
• Update Time: 2025-07-02

2,5-Pyrrolidinedione,1-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]-
• 1-[4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl]pyrrolidine-2,5-dione,dihydrochloride
• MM 77 DIHYDROCHLORIDE
• 1-(2-METHOXYPHENYL)-4-(4-SUCCINIMIDOBUTYL)PIPERAZINE DIHYDROCHLORIDE
• MM772HCL
• J-009590
• HY-101322A
• 159187-70-9
• 1-{4-[4-(2-Methoxyphenyl)piperazin-1-yl]butyl}pyrrolidine-2,5-dione--hydrogen chloride (1/2)
• 1-(2-methoxyphenyl)-4-(4-succinimidobutyl)piperazinedihydrochloride
• 1-(4-(4-(2-Methoxyphenyl)piperazin-1-yl)butyl)pyrrolidine-2,5-dionedihydrochloride
• MM 77
• SR-01000597968
• FT-0723718
• DTXSID20662760
• CS-0021153
• 1-(4-(4-(2-Methoxyphenyl)piperazin-1-yl)butyl)pyrrolidine-2,5-dione dihydrochloride
• MM 77 (dihydrochloride)
• 159311-94-1
• 1-[4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl]pyrrolidine-2,5-dione;dihydrochloride
• SR-01000597968-1
• AKOS024458704
• G67030
• MFCD03093522
• TS-08299

• Inchi： 1S/C19H27N3O3.2ClH/c1-25-17-7-3-2-6-16(17)21-14-12-20(13-15-21)10-4-5-11-22-18(23)8-9-19(22)24;;/h2-3,6-7H,4-5,8-15H2,1H3;2*1H
• InChI Key： ZYCVVOZXHNDRCO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC=CC=1N1CCN(CCCCN2C(CCC2=O)=O)CC1

Computed Properties

• Exact Mass: 417.15900
• Monoisotopic Mass: 417.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Density: g/cm3
• Boiling Point: 590.7°Cat760mmHg
• Flash Point: 311.1°C
• PSA: 53.09000
• LogP: 3.29120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2,5-Pyrrolidinedione,1-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]-

Recent Advances in the Study of 2,5-Pyrrolidinedione,1-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]- (CAS: 159311-94-1)

The compound 2,5-Pyrrolidinedione,1-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]-, with the CAS number 159311-94-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with neurotransmitter systems, particularly its affinity for serotonin and dopamine receptors. Preliminary findings suggest that 159311-94-1 exhibits selective binding to specific receptor subtypes, which could have implications for the treatment of neurological and psychiatric disorders. Researchers have employed advanced computational modeling and in vitro assays to characterize these interactions, providing a foundation for further development.

In addition to its neurological applications, recent studies have explored the compound's potential as an anti-inflammatory and anticancer agent. Experimental data indicate that 2,5-Pyrrolidinedione,1-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]- may modulate key signaling pathways involved in inflammation and cell proliferation. These findings have spurred interest in its use for conditions such as rheumatoid arthritis and certain types of cancer, although further preclinical and clinical studies are needed to validate these effects.

The synthesis and optimization of 159311-94-1 have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural analogs have been designed to enhance pharmacological activity and reduce potential side effects. These advancements highlight the compound's versatility and the ongoing efforts to harness its full therapeutic potential.

Despite these promising developments, challenges remain in the translation of 2,5-Pyrrolidinedione,1-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]- from bench to bedside. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Nevertheless, the growing body of research underscores the compound's significance in the field and its potential to contribute to the development of new therapeutic agents.

In conclusion, 159311-94-1 represents a compelling area of study in chemical biology and pharmaceutical research. Its diverse pharmacological properties and therapeutic potential make it a valuable candidate for further investigation. As research continues to unfold, this compound may pave the way for innovative treatments in neurology, oncology, and beyond.